Cas no 1000564-84-0 (4-(3-aminopropyl)-3-methoxyphenol)

4-(3-Aminopropyl)-3-methoxyphenol is a phenolic compound featuring both an aminopropyl side chain and a methoxy substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties, including the reactive primary amine and phenolic hydroxyl group, enable its use in coupling reactions, polymer modifications, and as a precursor for bioactive molecules. The methoxy group enhances stability and influences electronic properties, while the aminopropyl moiety provides a functional handle for further derivatization. This compound is particularly valuable in the development of specialty chemicals, where controlled reactivity and multifunctionality are required. Suitable for controlled environments due to its sensitivity, it should be handled with appropriate precautions.
4-(3-aminopropyl)-3-methoxyphenol structure
1000564-84-0 structure
Product Name:4-(3-aminopropyl)-3-methoxyphenol
CAS No:1000564-84-0
MF:C10H15NO2
MW:181.231602907181
CID:6033660
PubChem ID:55266986
Update Time:2025-05-21

4-(3-aminopropyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(3-aminopropyl)-3-methoxyphenol
    • 1000564-84-0
    • EN300-1843977
    • AKOS006312474
    • Inchi: 1S/C10H15NO2/c1-13-10-7-9(12)5-4-8(10)3-2-6-11/h4-5,7,12H,2-3,6,11H2,1H3
    • InChI Key: YJASUICPHXXTHR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1CCCN)O

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.5Ų

4-(3-aminopropyl)-3-methoxyphenol Pricemore >>

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4-(3-aminopropyl)-3-methoxyphenol Related Literature

Additional information on 4-(3-aminopropyl)-3-methoxyphenol

Introduction to 4-(3-aminopropyl)-3-methoxyphenol (CAS No. 1000564-84-0)

4-(3-aminopropyl)-3-methoxyphenol, with the CAS number 1000564-84-0, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines a phenolic hydroxyl group, a methoxy substituent, and an aminopropyl chain. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for diverse research and industrial applications.

The molecular formula of 4-(3-aminopropyl)-3-methoxyphenol is C10H15NO2, and its molecular weight is approximately 177.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the realm of pharmaceutical research, 4-(3-aminopropyl)-3-methoxyphenol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anti-inflammatory properties of 4-(3-aminopropyl)-3-methoxyphenol have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-aminopropyl)-3-methoxyphenol could be a valuable candidate for developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 4-(3-aminopropyl)-3-methoxyphenol has also been explored for its potential in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop novel polymers with enhanced mechanical properties and improved biocompatibility. These polymers have shown promise in applications such as tissue engineering and drug delivery systems.

In the field of chemical synthesis, 4-(3-aminopropyl)-3-methoxyphenol serves as an important intermediate for the preparation of more complex molecules. Its reactivity and functional versatility make it a valuable starting material for synthetic chemists. A recent study published in the Tetrahedron Letters described a novel synthetic route to produce this compound with high yield and purity, which has facilitated its broader use in research laboratories and industrial settings.

The safety profile of 4-(3-aminopropyl)-3-methoxyphenol is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when used under appropriate conditions. However, it is important to handle it with care to avoid skin contact and inhalation, as with any chemical substance. Proper safety measures should be followed during handling and storage to ensure safe use.

In conclusion, 4-(3-aminopropyl)-3-methoxyphenol (CAS No. 1000564-84-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in various scientific and industrial fields.

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